Cas no 51693-17-5 ([(2S)-5-oxopyrrolidin-2-yl]methyl 4-methylbenzene-1-sulfonate)

• Product Name: [(2S)-5-oxopyrrolidin-2-yl]methyl 4-methylbenzene-1-sulfonate
• CAS No: 51693-17-5
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• MDL: MFCD00274229
• CID: 56070
• PubChem ID: 24868128
• Update Time: 2025-10-28

[(2S)-5-oxopyrrolidin-2-yl]methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• (S)-5-(Hydroxymethyl)pyrrolidin-2-one 4-methylbenzenesulfonate
• p-Methylbenzenesulfonic Acid (S)-(5-Oxopyrrolidin-2-yl)methyl Ester
• (S)-(+)-5-(Hydroxymethyl)-2-pyrrolidinone p-toluenesulfonate
• (s)-(+)-5(hydroxymethyl)-2-pyrrolidinone p-toluenesulfonate
• (-)-L-PYROGLUTAMOL P-TOLUENESULFONATE
• (+)-(S)-5-{[(4-methylphenyl)sulfonyloxy]methyl}pyrrolidin-2-one
• (R)-(5-OXOPYRROLIDIN-2-YL)METHYL 4-METHYLBENZENESULFONATE
• (S)-(+)-5-(hyd
• (S)-(+)-5-(hydroxymethyl)-2-pyrrolidinone P-tolu
• (S)-5-HYDROXYMETHYL-2-PYRROLIDINONE P-TOLUENESULFONATE
• (S)-5-tosyloxymethyl-2-pyrrolidinone
• (S)-toluene-4-sulfonic acid 5-oxo-pyrrolidin-2-ylmethyl ester
• toluene-4-sulfonic acid [(S)-5-oxopyrrolidin-2-yl]methyl ester
• 2-Pyrrolidinone,5-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-, (S)-
• (S)-(5-Oxopyrrolidin-2-yl)methyl4-methylbenzenesulfonate
• (S)-Toluene-4-sulfonic acid5-oxopyrrolidin-2-ylmethyl ester
• 4-Methylbenzenesulfonic acid(S)-(5-oxopyrrolidin-2-yl)methyl ester
• Toluene-4-sulfonic acid((S)-5-oxopyrrolidin-2-yl)methyl ester
• [(2S)-5-oxopyrrolidin-2-yl]methyl 4-methylbenzene-1-sulfonate

• MDL： MFCD00274229
• Inchi： 1S/C12H15NO4S/c1-9-2-5-11(6-3-9)18(15,16)17-8-10-4-7-12(14)13-10/h2-3,5-6,10H,4,7-8H2,1H3,(H,13,14)/t10-/m0/s1
• InChI Key： AMZNHHZJURKRFX-JTQLQIEISA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H]1CCC(N1)=O

Computed Properties

• Exact Mass: 269.07200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 393
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.5

Experimental Properties

• Color/Form: Not available
• Melting Point: 124-128 °C (lit.)
• PSA: 80.85000
• LogP: 2.38850
• Solubility: Not available
• Specific Rotation: 8.5 º (c=1 in ethanol)
• Optical Activity: [α]20/D +8.5°, c = 1 in ethanol

[(2S)-5-oxopyrrolidin-2-yl]methyl 4-methylbenzene-1-sulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on [(2S)-5-oxopyrrolidin-2-yl]methyl 4-methylbenzene-1-sulfonate

Comprehensive Overview of [(2S)-5-oxopyrrolidin-2-yl]methyl 4-methylbenzene-1-sulfonate (CAS No. 51693-17-5)

The compound [(2S)-5-oxopyrrolidin-2-yl]methyl 4-methylbenzene-1-sulfonate (CAS No. 51693-17-5) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidinone ring and a tosylate group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for this compound under variations like "(2S)-5-oxopyrrolidin-2-yl methyl tosylate" or "L-proline derivative tosylate," reflecting its relevance in chiral synthesis and drug development.

In recent years, the demand for chiral building blocks like [(2S)-5-oxopyrrolidin-2-yl]methyl 4-methylbenzene-1-sulfonate has surged due to advancements in asymmetric catalysis and enantioselective drug design. This compound is particularly noted for its role in constructing peptidomimetics and bioactive molecules, aligning with trends in personalized medicine and targeted therapies. Searches for "CAS 51693-17-5 solubility" or "tosylate ester reactivity" highlight user interest in its physicochemical properties and synthetic utility.

The pyrrolidinone moiety in [(2S)-5-oxopyrrolidin-2-yl]methyl 4-methylbenzene-1-sulfonate is a hallmark of proline-derived compounds, which are pivotal in modulating peptide conformation and bioavailability. This structural feature resonates with current research on proteolysis-targeting chimeras (PROTACs) and cyclic peptide therapeutics, addressing common queries like "pyrrolidinone-based drug candidates". The tosylate group further enhances its versatility as a leaving group in nucleophilic substitution reactions, a topic frequently explored in organic chemistry forums.

From a synthetic perspective, CAS 51693-17-5 is often employed in stereocontrolled reactions, answering search trends such as "chiral sulfonate synthesis" or "enantiopure tosylate applications." Its stability under mild conditions and compatibility with diverse reagents make it a preferred choice for constructing complex molecular architectures. Additionally, its role in green chemistry initiatives—where minimizing waste and optimizing atom economy are prioritized—has garnered attention, as seen in queries like "sustainable sulfonate derivatives."

Quality control and analytical characterization of [(2S)-5-oxopyrolidin-2-yl]methyl 4-methylbenzene-1-sulfonate are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly discussed in relation to this compound, addressing search terms like "CAS 51693-17-5 purity analysis". Regulatory compliance and Good Manufacturing Practices (GMP) for such intermediates are also recurring themes, reflecting industry standards.

In summary, [(2S)-5-oxopyrrolidin-2-yl]methyl 4-methylbenzene-1-sulfonate (CAS No. 51693-17-5) bridges fundamental chemistry and cutting-edge applications, from small-molecule drugs to bioconjugation strategies. Its multifaceted utility ensures continued relevance in both academic and industrial settings, driven by evolving scientific inquiries and technological demands.